Cas no 872985-94-9 (N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 872985-94-9
• MF: C₁₈H₂₅N₃O₆S
• MW: 411.472603559494
• CID: 5508882
• Update Time: 2025-07-25

N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-2-propen-1-yl-N2-[[tetrahydro-3-[(4-methoxy-3-methylphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide

• Inchi： 1S/C18H25N3O6S/c1-4-8-19-17(22)18(23)20-12-16-21(9-5-10-27-16)28(24,25)14-6-7-15(26-3)13(2)11-14/h4,6-7,11,16H,1,5,8-10,12H2,2-3H3,(H,19,22)(H,20,23)
• InChI Key： DNULFUFEVUTKKM-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)C(NCC1N(S(C2=CC=C(OC)C(C)=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide

N'-{3-(4-Methoxy-3-Methylbenzenesulfonyl)-1,3-Oxazinan-2-Ylmethyl}-N-(Prop-2-En-1-Yl)Ethanediamide: A Comprehensive Overview

The compound with CAS No. 872985-94-9, known as N'-{3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in targeted drug delivery systems and its potential application in the treatment of various diseases, including cancer and inflammatory disorders.

The chemical structure of this compound is characterized by a complex arrangement of functional groups. The presence of a 4-methoxy group on the benzenesulfonyl moiety contributes to its stability and enhances its solubility in organic solvents. Additionally, the oxazinan ring introduces a cyclic amide structure, which is known for its ability to form hydrogen bonds and improve bioavailability. The propenyl group attached to the ethanediamide moiety further enhances the molecule's flexibility and reactivity, making it an ideal candidate for enzymatic catalysis and bioconjugation reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving Suzuki coupling reactions and Stille cross-coupling techniques. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The use of green chemistry principles in these syntheses has also made the production process more environmentally friendly, aligning with current global sustainability goals.

From a pharmacological perspective, this compound has demonstrated remarkable activity in preclinical studies. Its ability to inhibit key enzymes involved in inflammatory pathways has positioned it as a potential candidate for the treatment of conditions such as arthritis and neurodegenerative diseases. Furthermore, its role as a prodrug has been explored, where it undergoes controlled release of active metabolites upon administration, minimizing side effects and improving therapeutic efficacy.

The application of this compound extends beyond pharmacology into materials science. Its unique structural properties make it an excellent candidate for use in nanomaterials and biodegradable polymers, which are increasingly sought after in biomedical engineering. Recent research has also focused on its potential as a biosensor component, where its ability to interact with specific biomolecules can be leveraged for early disease detection.

In conclusion, the compound with CAS No. 872985-94-9 represents a significant advancement in chemical synthesis and pharmacological research. Its versatile structure and promising biological activities underscore its potential to contribute to various fields, from drug development to materials science. As research continues to unfold, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.